Cas no 1507952-32-0 (4-methyl-1,2-thiazole-3-carboxylic acid)

• Product Name: 4-methyl-1,2-thiazole-3-carboxylic acid
• CAS No: 1507952-32-0
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD32740384
• CID: 5249524
• PubChem ID: 59443515
• Update Time: 2025-11-02

4-methyl-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methylisothiazole-3-carboxylic acid
• 4-methyl-1,2-thiazole-3-carboxylic acid

• MDL： MFCD32740384
• Inchi： 1S/C5H5NO2S/c1-3-2-9-6-4(3)5(7)8/h2H,1H3,(H,7,8)
• InChI Key： WVOCLGXUOTUGLI-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-1,2-thiazole-3-carboxylic acid

Comprehensive Guide to 4-methyl-1,2-thiazole-3-carboxylic acid (CAS No. 1507952-32-0): Properties, Applications, and Market Insights

4-methyl-1,2-thiazole-3-carboxylic acid (CAS No. 1507952-32-0) is a specialized organic compound belonging to the thiazole carboxylic acid family. This heterocyclic molecule features a methyl group at the 4-position and a carboxylic acid functional group at the 3-position of the thiazole ring. Its unique structural characteristics make it valuable in pharmaceutical research, agrochemical development, and material science applications.

The growing interest in thiazole derivatives in medicinal chemistry has significantly increased demand for this compound. Researchers frequently search for "4-methyl-1,2-thiazole-3-carboxylic acid uses" and "CAS 1507952-32-0 applications," reflecting its importance in drug discovery programs. The compound serves as a crucial building block for developing novel bioactive molecules with potential therapeutic effects.

From a chemical perspective, 4-methyl-1,2-thiazole-3-carboxylic acid demonstrates interesting physicochemical properties. The presence of both electron-donating methyl group and electron-withdrawing carboxylic acid creates unique electronic effects within the thiazole ring system. This property makes it particularly valuable in designing molecular scaffolds for various applications, answering common search queries like "thiazole carboxylic acid reactivity" and "methyl thiazole synthesis."

In pharmaceutical applications, this compound has gained attention for its potential in developing anti-inflammatory agents and antimicrobial compounds. Recent studies exploring "thiazole derivatives in drug design" highlight its role as a privileged structure in medicinal chemistry. The carboxylic acid functionality allows for easy derivatization, making it versatile for creating amide or ester derivatives with enhanced biological activity.

The agrochemical industry also utilizes 4-methyl-1,2-thiazole-3-carboxylic acid in developing novel crop protection agents. Its structural features contribute to the design of compounds with improved pesticidal activity and environmental stability. Current research trends focusing on "green chemistry approaches" and "sustainable agrochemicals" have increased interest in this compound's potential applications.

From a synthetic chemistry perspective, the production of CAS 1507952-32-0 involves carefully controlled reactions to ensure high purity and yield. Modern synthetic methods emphasize "atom-efficient synthesis" and "green chemistry principles," addressing common concerns about chemical manufacturing processes. The compound's stability and handling characteristics make it suitable for various laboratory applications and industrial-scale production.

Market analysis reveals growing demand for 4-methyl-1,2-thiazole-3-carboxylic acid across multiple regions. Pharmaceutical companies and research institutions searching for "high purity thiazole derivatives" and "custom synthesis of heterocyclic compounds" drive this market growth. The compound's versatility in creating diverse molecular architectures ensures its continued importance in chemical research and development.

Quality control aspects of 1507952-32-0 involve rigorous analytical techniques. Common queries about "thiazole carboxylic acid characterization" and "purity analysis methods" reflect the industry's focus on maintaining high standards. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure the compound meets the stringent requirements of research and industrial applications.

Environmental and safety considerations for 4-methyl-1,2-thiazole-3-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and use of appropriate personal protective equipment are recommended. These precautions address common safety-related searches about "handling thiazole derivatives" and "chemical storage best practices."

Future research directions for CAS 1507952-32-0 include exploring its potential in material science applications and catalysis. The compound's unique electronic properties make it interesting for developing functional materials and molecular electronics. These emerging applications respond to growing interest in "thiazole-based materials" and "heterocycles in nanotechnology" among researchers.

In conclusion, 4-methyl-1,2-thiazole-3-carboxylic acid represents an important building block in modern chemistry with diverse applications. Its value in pharmaceutical research, agrochemical development, and potential material science applications ensures continued interest from the scientific community. As research into thiazole chemistry advances, this compound will likely play an increasingly significant role in developing innovative solutions across multiple scientific disciplines.